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Compound of Interest

Compound Name: 4-Nitrobenzamide

Cat. No.: B147303

Application Notes and Protocols for 4-
Nitrobenzamide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe laboratory handling, storage, and use
of 4-Nitrobenzamide. The information is compiled to ensure the safety of laboratory personnel
and the integrity of experimental procedures.

Chemical and Physical Properties

4-Nitrobenzamide is a white to light yellow crystalline powder.[1] It is commonly used as an
intermediate in the synthesis of pharmaceuticals and other fine chemicals.[1]

Table 1: Quantitative Data for 4-Nitrobenzamide
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Property Value Reference(s)
Molecular Formula C7HeN203 [L1121[31[4115]
Molecular Weight 166.13 g/mol [11[2][3]
Melting Point 198 - 202 °C (388.4 - 395.6 °F)  [1][4][5]
N ) Decomposes at high
Boiling Point
temperatures
Density ~1.4 g/lcm3
Insoluble in water.[1][2]
N Soluble in organic solvents like
Solubility

ethanol, chloroform, and hot

acetic acid.[1]

Oral LD50 (rat)

476 mg/kg

Flash Point

Not available, but considered

combustible.

Safety and Hazard Information

4-Nitrobenzamide is classified as harmful if swallowed and may cause skin, eye, and

respiratory irritation.[3][4][6]

GHS Hazard Statements:

Precautionary Statements:

H302: Harmful if swallowed.[6][7]

H315: Causes skin irritation.[8]

H319: Causes serious eye irritation.[8]

H335: May cause respiratory irritation.[3]

e P261: Avoid breathing dust.[8]
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e P264: Wash skin thoroughly after handling.[6][7]
e P270: Do not eat, drink or smoke when using this product.[6][7]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[8]

e P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
Rinse mouth.[6][7]

Laboratory Handling and Storage Procedures

3.1 Personal Protective Equipment (PPE)

When handling 4-Nitrobenzamide, the following PPE is mandatory:

Eye Protection: Safety glasses with side-shields or chemical safety goggles.[3]

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber). Gloves must be inspected
before use and disposed of properly after.[3]

Skin and Body Protection: A lab coat and closed-toe shoes are required.[9]

Respiratory Protection: In case of insufficient ventilation or the formation of dust, use a
NIOSH-approved respirator with a particulate filter.[9][10]

3.2 Handling

Work in a well-ventilated area, preferably in a chemical fume hood.[3][9]

Avoid the formation of dust and aerosols.[3]

Avoid contact with skin, eyes, and clothing.[3][10]

Wash hands thoroughly after handling.[3][6]

3.3 Storage

e Store in a cool, dry, and well-ventilated place.[3][11]
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o Keep the container tightly closed.[3][6][8]

» Store away from incompatible materials such as strong oxidizing agents and strong bases.[3]

[4]15]

Experimental Protocols

4-Nitrobenzamide is a versatile intermediate. Below is a representative protocol for the
synthesis of N-substituted 4-nitrobenzamide derivatives.

4.1 Synthesis of N-Aryl-4-nitrobenzamides

This protocol describes the reaction of 4-nitrobenzamide with aryl aldehydes to form Schiff
base derivatives.[8]

Materials:

e 4-Nitrobenzamide

e Aryl aldehydes

e Methanol

» Concentrated Sulfuric Acid (catalytic amount)
o Ethyl acetate

« Brine solution

e Anhydrous sodium sulfate

Procedure:

e In a round-bottom flask, dissolve equimolar concentrations of 4-nitrobenzamide (e.g., 0.5 g)
and the desired aryl aldehyde in methanol (25 ml).[8]

e Add 2-3 drops of concentrated sulfuric acid to the mixture.[8]

o Reflux the mixture at 60°C for 4-5 hours.[8]
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After the reaction is complete, remove the solvent under reduced pressure.[8]
Take up the residue in water and extract with ethyl acetate.[8]

Wash the organic layer with a brine solution, followed by a water wash.[8]
Dry the organic layer with anhydrous sodium sulfate.[8]

Recrystallize the product from ethyl acetate to obtain the pure N-aryl-4-nitrobenzamide
derivative.[8]

Spill and Waste Disposal

5.1 Spill Response

In case of a spill:

Evacuate the area and ensure adequate ventilation.
Wear appropriate PPE.

For small spills, dampen the solid material with a suitable solvent like acetone to avoid
generating dust.[2]

Carefully sweep or scoop the material into a suitable, closed container for disposal.[3]
Clean the spill area with a damp cloth or paper towels.

Place all contaminated materials into a sealed bag for disposal.[2]

5.2 Waste Disposal

Dispose of unused product and contaminated materials as hazardous waste.

Consult with your institution's environmental health and safety (EHS) office for specific
disposal guidelines.

One common method is to dissolve the material in a combustible solvent and incinerate it in
a chemical incinerator equipped with an afterburner and scrubber.[3][6]
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e Do not allow the chemical to enter drains or the environment.[3]

Workflow and Logical Diagrams

The following diagram illustrates the standard workflow for handling 4-Nitrobenzamide in a

laboratory setting.
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Caption: Laboratory workflow for 4-Nitrobenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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